Cas no 757192-72-6 (2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid
• CAS No: 757192-72-6
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• MDL: MFCD06340082
• CID: 1076973
• PubChem ID: 2125314
• Update Time: 2025-05-20

2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]-acetic acid
• SR-01000054254-1
• 757192-72-6
• MFCD06340082
• 2-(2-(2,6-Dichlorophenyl)thiazol-4-yl)aceticacid
• EN300-10047
• AB00725078-01
• 2-(2-(2,6-Dichlorophenyl)thiazol-4-yl)acetic acid
• [2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetic acid
• AKOS002669815
• NS-04797
• 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetic Acid
• SR-01000054254
• CS-0221886
• Z56995155
• 4-thiazoleacetic acid, 2-(2,6-dichlorophenyl)-
• STL457219
• ALBB-015788
• G19273
• 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid

• MDL： MFCD06340082
• Inchi： 1S/C11H7Cl2NO2S/c12-7-2-1-3-8(13)10(7)11-14-6(5-17-11)4-9(15)16/h1-3,5H,4H2,(H,15,16)
• InChI Key： VOHNVMFAUGANIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=NC(=CS1)CC(=O)O)Cl

Computed Properties

• Exact Mass: 286.9574550g/mol
• Monoisotopic Mass: 286.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid

Comprehensive Overview of 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid (CAS No. 757192-72-6)

2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid (CAS No. 757192-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiazole core and dichlorophenyl substituents, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid features a thiazole ring linked to a phenyl group with two chlorine atoms at the 2 and 6 positions. This configuration contributes to its stability and reactivity, making it a versatile intermediate in organic synthesis. The acetic acid moiety further enhances its functionality, allowing for modifications that can lead to novel derivatives with improved bioactivity. Such characteristics are particularly relevant in the context of medicinal chemistry, where researchers explore new small-molecule therapeutics.

In recent years, the demand for 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid has increased due to its role in developing anti-inflammatory and antimicrobial agents. Studies suggest that derivatives of this compound exhibit promising activity against bacterial and fungal pathogens, addressing global concerns about antibiotic resistance. Additionally, its potential applications in crop protection have sparked interest in the agrochemical sector, where sustainable solutions are urgently needed.

The synthesis of 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid typically involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and reduce environmental impact, reflecting the growing emphasis on green synthetic methods. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its purity for further applications.

From a commercial perspective, 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid is available through specialized chemical suppliers catering to pharmaceutical and research institutions. Its market dynamics are influenced by trends in drug development and agrochemical innovation, with increasing inquiries from academic and industrial laboratories. As the scientific community continues to explore its potential, this compound remains a subject of active research and development.

In summary, 2-(2,6-Dichlorophenyl)-1,3-thiazol-4-ylacetic acid (CAS No. 757192-72-6) represents a valuable building block in modern chemistry. Its structural features and functional versatility make it a key player in addressing challenges related to healthcare and agriculture. For researchers seeking reliable information on this compound, understanding its properties, applications, and synthesis is crucial for advancing scientific and industrial endeavors.